CID 71446159

• CAS No.: 922733-64-0
• Molecular Formula: CoLiMnNiOW
• Molecular Weight: 379.4 g/mol
• InChI: InChI=1S/Co.Li.Mn.Ni.O.W
• InChI Key: KWZMHCAWJICWLQ-UHFFFAOYSA-N
• Canonical SMILES: [Li].O=[W].[Mn].[Co].[Ni]

Description

The compound with the identifier “CID 71446159” is a chemical substance listed in the PubChem database. This compound is known for its unique chemical structure and properties, making it a subject of interest in various scientific research fields.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of the compound “CID 71446159” involves multiple steps, including the use of specific reagents and catalysts. The exact synthetic route and reaction conditions are typically detailed in scientific literature and patents. For instance, the preparation method might involve the use of organic solvents, controlled temperatures, and specific pH conditions to ensure the desired chemical reactions occur efficiently .

Industrial Production Methods

Industrial production of “this compound” would likely involve scaling up the laboratory synthesis methods. This includes optimizing reaction conditions for large-scale production, ensuring the purity of the final product, and implementing quality control measures. The use of continuous flow reactors and automated systems can enhance the efficiency and consistency of the production process .

Chemical Reactions Analysis

Types of Reactions

The compound “CID 71446159” can undergo various types of chemical reactions, including:

Oxidation: This reaction involves the loss of electrons and can be facilitated by oxidizing agents.

Reduction: This reaction involves the gain of electrons and can be facilitated by reducing agents.

Substitution: This reaction involves the replacement of one atom or group of atoms with another.

Common Reagents and Conditions

Common reagents used in the reactions of “this compound” include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various catalysts to facilitate substitution reactions. The reaction conditions, such as temperature, pressure, and solvent choice, play a crucial role in determining the reaction’s efficiency and outcome .

Major Products Formed

The major products formed from the reactions of “this compound” depend on the specific reaction conditions and reagents used. For example, oxidation reactions might produce oxidized derivatives, while substitution reactions could result in a variety of substituted compounds .

Scientific Research Applications

The compound “CID 71446159” has a wide range of applications in scientific research:

Chemistry: It is used as a reagent in various chemical reactions and synthesis processes.

Biology: It can be used in biological assays to study its effects on different biological systems.

Medicine: Research into its potential therapeutic applications, including its effects on specific molecular targets and pathways.

Industry: It may be used in the development of new materials or as a component in industrial processes

Mechanism of Action

The mechanism of action of “CID 71446159” involves its interaction with specific molecular targets and pathways. This compound may bind to certain receptors or enzymes, altering their activity and leading to various biological effects. The exact molecular targets and pathways involved can be elucidated through detailed biochemical and pharmacological studies .

Comparison with Similar Compounds

Similar Compounds

Similar compounds to “CID 71446159” can be identified based on their chemical structure and properties. These compounds may share similar functional groups or structural motifs, leading to comparable chemical and biological activities .

Uniqueness

What sets “this compound” apart from similar compounds is its unique combination of chemical properties and biological activities. This uniqueness makes it a valuable compound for specific research applications and potential therapeutic uses .